Cas no 2172502-85-9 (4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid
• CAS No: 2172502-85-9
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 6355116
• PubChem ID: 165823773
• Update Time: 2025-10-30

4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid
• 4-{[(benzyloxy)carbonyl]amino}-3-methyl-1,2-oxazole-5-carboxylic acid
• 2172502-85-9
• EN300-1653191

• Inchi： 1S/C13H12N2O5/c1-8-10(11(12(16)17)20-15-8)14-13(18)19-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,18)(H,16,17)
• InChI Key： XQQSYDQCQIFPPL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)ON=C1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.07462149g/mol
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid

4-{(Benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid, with the CAS number 2172502-85-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a benzyloxy group, a carbonylamino moiety, and a methyl-substituted oxazole ring. These structural elements contribute to its diverse functional properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of oxazole derivatives in the development of bioactive compounds. The presence of the oxazole ring in this molecule provides a rigid framework that can enhance molecular stability and bioavailability. The benzyloxy group further enhances the compound's solubility and permeability, making it an attractive candidate for drug delivery systems. Additionally, the carbonylamino group introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors.

One of the most promising applications of 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid lies in its potential as a precursor for peptide synthesis. The carbonylamino group can act as a reactive site for coupling reactions, enabling the construction of complex peptide structures with high precision. This property has been exploited in recent research to develop novel peptide-based drugs targeting various diseases, including cancer and infectious diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.

The physical properties of 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid make it suitable for various analytical techniques. For instance, its high purity and stability under standard laboratory conditions facilitate accurate characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided valuable insights into the compound's molecular structure and reactivity.

From a biological standpoint, this compound has shown remarkable selectivity towards specific molecular targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its low toxicity profile makes it a safer alternative to existing therapies with significant side effects.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid to enhance scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 4-{(benzyloxy)carbonylamino}-3-methyl-1,2-oxazole-5-carboxylic acid represents a cutting-edge molecule with vast potential in drug discovery and materials science. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations across multiple disciplines.